Cas no 1207625-18-0 (3-Chloro-7H-pyrrolo[2,3-c]pyridazine)

3-Chloro-7H-pyrrolo[2,3-c]pyridazine is a heterocyclic compound featuring a chloro-substituted pyrrolopyridazine core, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its fused bicyclic structure offers a rigid scaffold for designing bioactive molecules, particularly in medicinal chemistry applications. The chlorine atom at the 3-position enhances reactivity, enabling selective functionalization via cross-coupling or nucleophilic substitution reactions. This compound is valued for its potential in developing kinase inhibitors, CNS-active agents, and other therapeutic candidates due to its privileged pharmacophore characteristics. High purity grades are typically available to ensure reproducibility in synthetic workflows. Its stability under standard handling conditions further supports its utility in laboratory-scale and industrial applications.

3-Chloro-7H-pyrrolo[2,3-c]pyridazine structure

1207625-18-0 structure

Product Name:3-Chloro-7H-pyrrolo[2,3-c]pyridazine

CAS No:1207625-18-0

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD17169850

CID:1027861

PubChem ID:56924376

Update Time:2025-06-25

3-Chloro-7H-pyrrolo[2,3-c]pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-7H-pyrrolo[2,3-c]pyridazine
- AG-L-20787
- AK-49049
- ANW-45529
- CTK4B2022
- PB12858
- QC-9955
- RL00867
- ABZZOKSFQKTLHJ-UHFFFAOYSA-N
- FCH1151986
- SY034705
- AX8164559
- AB0035157
- X9442
- ST24028494
- MDL： MFCD17169850
- Inchi： 1S/C6H4ClN3/c7-5-3-4-1-2-8-6(4)10-9-5/h1-3H,(H,8,10)
- InChI Key： ABZZOKSFQKTLHJ-UHFFFAOYSA-N
- SMILES： ClC1C=C2C=CNC2=NN=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Topological Polar Surface Area: 41.6

3-Chloro-7H-pyrrolo[2,3-c]pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	093502-1g	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0	95%	1g	￡338.00	2022-03-01
Fluorochem	093502-5g	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0	95%	5g	￡1013.00	2022-03-01
Fluorochem	093502-10g	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0	95%	10g	￡1689.00	2022-03-01
Apollo Scientific	OR471450-1g	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0		1g	£833.00	2023-09-01
Chemenu	CM106023-1g	3-chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0	95%+	1g	$302	2023-11-22
TRC	B418733-10mg	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0		10mg	$ 50.00	2022-06-07
TRC	B418733-50mg	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0		50mg	$ 135.00	2022-06-07
TRC	B418733-100mg	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0		100mg	$ 210.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C848195-250mg	3-Chloro-7H-pyrrolo[2,3-c]pyridazine	1207625-18-0	97%	250mg	1,799.00	2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01638-10g	3-chloro-7h-pyrrolo[2,3-c]pyridazine	1207625-18-0	95%	10g	$1776	2023-09-07

3-Chloro-7H-pyrrolo[2,3-c]pyridazine Related Literature

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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

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Additional information on 3-Chloro-7H-pyrrolo[2,3-c]pyridazine

3-Chloro-7H-pyrrolo[2,3-c]pyridazine: A Comprehensive Overview

3-Chloro-7H-pyrrolo[2,3-c]pyridazine, with the CAS number 1207625-18-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridazines, which are fused bicyclic systems consisting of a pyrrole and a pyridazine ring. The presence of a chlorine atom at the 3-position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 3-Chloro-7H-pyrrolo[2,3-c]pyridazine typically involves multi-step processes that leverage the reactivity of heterocyclic systems. Recent advancements in synthetic methodologies have enabled the efficient construction of such fused rings through strategies like cyclization reactions and coupling techniques. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrrolopyridazine core, showcasing the potential for scalable production.

In terms of physical properties, 3-Chloro-7H-pyrrolo[2,3-c]pyridazine exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is attributed to the conjugated π-system within the molecule. This characteristic makes it a promising candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The chemical stability of 3-Chloro-7H-pyrrolo[2,3-c]pyridazine under thermal and photochemical conditions has been extensively studied. Recent studies indicate that the molecule demonstrates remarkable stability under ambient conditions, with minimal degradation observed even after prolonged exposure to sunlight. This property is particularly advantageous for its use in outdoor applications where durability is paramount.

In the realm of pharmacology, 3-Chloro-7H-pyrrolo[2,3-c]pyridazine has been explored as a potential lead compound for drug development. Preclinical studies have shown that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Although further research is required to establish its therapeutic potential, these findings underscore its value as a starting material for medicinal chemistry.

The environmental impact of 3-Chloro-7H-pyrrolo[2,3-c]pyridazine has also been a topic of interest. Recent eco-toxicological assessments suggest that it poses minimal risk to aquatic life when used in recommended concentrations. However, ongoing studies are being conducted to evaluate its long-term effects on soil microorganisms and terrestrial ecosystems.

In conclusion, 3-Chloro-7H-pyrrolo[2,3-c]pyridazine, CAS number 1207625-18-0, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key molecule for future innovations in materials science and pharmacology.